Cas no 1897138-40-7 (1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine
• CAS No: 1897138-40-7
• MF: C₁₃H₁₄N₄
• MW: 226.27706193924
• CID: 6422487
• PubChem ID: 117325595
• Update Time: 2025-05-19

1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine
• EN300-1772674
• 1897138-40-7

• Inchi： 1S/C13H14N4/c1-16-7-6-9-4-3-5-10(13(9)16)11-8-12(14)17(2)15-11/h3-8H,14H2,1-2H3
• InChI Key： XYUXCNNSJMTTAY-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2=CC=CC(C3C=C(N)N(C)N=3)=C12

Computed Properties

• Exact Mass: 226.121846464g/mol
• Monoisotopic Mass: 226.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.8Ų

Additional information on 1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine

Research Brief on 1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine (CAS: 1897138-40-7): Recent Advances and Applications

The compound 1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine (CAS: 1897138-40-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine as a key intermediate in the development of novel kinase inhibitors. Its indole-pyrazole hybrid structure has been shown to exhibit high binding affinity to specific kinase targets, making it a promising candidate for the treatment of cancers and inflammatory diseases. Computational docking studies and in vitro assays have further validated its potential, with notable activity against JAK and SRC family kinases.

In addition to its kinase inhibitory properties, this compound has been investigated for its role in modulating protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in disrupting the interaction between MDM2 and p53, a critical pathway in oncology. The study reported a significant reduction in tumor growth in xenograft models, underscoring the therapeutic potential of this molecule.

The synthesis of 1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine has also seen advancements. Recent protocols emphasize greener chemistry approaches, including catalyst-free reactions and solvent-free conditions, to improve yield and reduce environmental impact. These methodological improvements are expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolic stability and bioavailability, requires further optimization. Ongoing research is exploring structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic and industrial researchers are anticipated to accelerate its transition into clinical trials.

In conclusion, 1-methyl-3-(1-methyl-1H-indol-7-yl)-1H-pyrazol-5-amine represents a versatile scaffold with broad applications in drug discovery. Its dual functionality as a kinase inhibitor and PPI modulator positions it as a valuable tool for addressing unmet medical needs. Future studies will likely focus on expanding its therapeutic scope and refining its pharmacological characteristics.